N-(4-(2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C21H20FN3O4S/c1-12-4-6-14(9-16(12)22)23-19(26)10-15-11-30-21(24-15)25-20(27)13-5-7-17(28-2)18(8-13)29-3/h4-9,11H,10H2,1-3H3,(H,23,26)(H,24,25,27)
• InChI Key: VJOOFAGZFSDQMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC)F
• Molecular Formula: C21H20FN3O4S
• Molecular Weight: 429.5 g/mol

Description

N-(4-(2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C21H20FN3O4S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications

Potential Applications in Neuropharmacology

The role of orexin receptors in modulating various physiological processes, including feeding, arousal, stress, and drug abuse, has been explored in the context of selective antagonists like SB-649868, which shares a thematic chemical complexity with the compound (Piccoli et al., 2012). Studies in this area suggest that targeting specific neural pathways could be a promising strategy for developing novel treatments for eating disorders and possibly other conditions with a compulsive component.

Advancements in Antithrombotic Therapy

Compounds with trisubstituted beta-amino acid residues have been highlighted for their potential in creating highly potent and orally active fibrinogen receptor antagonists, such as NSL-96184, indicating the potential for developing new antithrombotic treatments (Hayashi et al., 1998). This suggests a pathway for the use of structurally complex benzamides in cardiovascular disease management.

Anti-inflammatory Applications

The synthesis of derivatives related to the core structure of our compound, with significant anti-inflammatory activity, points towards the utility of these molecules in designing new anti-inflammatory agents (Sunder & Maleraju, 2013). These findings support the exploration of similar compounds in the quest for more effective and selective anti-inflammatory drugs.

Oncology Research

The design and evaluation of novel compounds for anticancer activity, such as AZD4877, a kinesin spindle protein inhibitor, suggest the potential application of complex benzamides in cancer treatment (Theoclitou et al., 2011). This avenue of research is particularly promising for identifying new therapeutic options for various cancers.